5-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• Molecular Formula: C27H20FN3O2S
• Molecular Weight: 469.5 g/mol
• IUPAC Name: (5E)-5-[(1-benzyl-2-methylindol-3-yl)methylidene]-1-(2-fluorophenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C27H20FN3O2S/c1-17-20(19-11-5-7-13-23(19)30(17)16-18-9-3-2-4-10-18)15-21-25(32)29-27(34)31(26(21)33)24-14-8-6-12-22(24)28/h2-15H,16H2,1H3,(H,29,32,34)/b21-15+
• InChI Key: UNFMYKANISNQDR-RCCKNPSSSA-N
• Isomeric SMILES: CC1=C(C2=CC=CC=C2N1CC3=CC=CC=C3)/C=C/4\C(=O)NC(=S)N(C4=O)C5=CC=CC=C5F
• SMILES: CC1=C(C2=CC=CC=C2N1CC3=CC=CC=C3)C=C4C(=O)NC(=S)N(C4=O)C5=CC=CC=C5F

Description

5-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione, also known as BMMDP, is a novel compound that has been synthesized and studied for its potential use in scientific research. BMMDP is a member of the dihydroorotate dehydrogenase (DHODH) inhibitors family, which has been shown to have anti-inflammatory and immunosuppressive effects.

Mechanism of Action

5-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione inhibits DHODH, an enzyme that is involved in the de novo synthesis of pyrimidine nucleotides. DHODH is essential for the proliferation of T cells and B cells, making it a potential target for immunosuppressive therapy. By inhibiting DHODH, 5-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione can reduce the proliferation of immune cells and decrease inflammation.
Biochemical and physiological effects:
5-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been shown to have immunosuppressive and anti-inflammatory effects. In vitro studies have shown that 5-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione can inhibit the proliferation of T cells and B cells, reduce the production of cytokines, and decrease the expression of activation markers. In vivo studies have shown that 5-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione can reduce inflammation and improve symptoms in animal models of autoimmune diseases.

Advantages and Limitations for Lab Experiments

5-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has several advantages for lab experiments. It is a novel compound that has not been extensively studied, making it a potential candidate for further research. It has been shown to have anti-inflammatory and immunosuppressive effects, making it a potential therapeutic option for autoimmune diseases and cancer. However, there are also limitations to using 5-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione in lab experiments. It is a complex compound that requires a multi-step synthesis process, which can be time-consuming and expensive. It also has potential side effects that need to be carefully studied.

Future Directions

There are several future directions for research on 5-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione. One direction is to further investigate its potential use in treating autoimmune diseases and cancer. More studies are needed to determine its efficacy and safety in animal models and human patients. Another direction is to study its mechanism of action in more detail. DHODH inhibitors have been shown to have complex effects on the immune system, and more research is needed to understand how 5-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione specifically affects immune cell proliferation and cytokine production. Additionally, more research is needed to optimize the synthesis method of 5-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione and to develop more efficient and cost-effective methods for producing the compound.

Synthesis Methods

5-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione can be synthesized using a two-step process. The first step involves the condensation of 2-fluorobenzaldehyde with 1-benzyl-2-methyl-1H-indole-3-carbaldehyde to form the intermediate compound. The second step involves the reaction of the intermediate compound with thiosemicarbazide and diethyl malonate to yield 5-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione.

Scientific Research Applications

5-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been studied for its potential use in treating autoimmune diseases and cancer. DHODH inhibitors have been shown to have anti-inflammatory and immunosuppressive effects, making them a potential therapeutic option for autoimmune diseases such as multiple sclerosis and rheumatoid arthritis. 5-[(1-benzyl-2-methyl-1H-indol-3-yl)methylene]-1-(2-fluorophenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has also been shown to have anti-tumor activity in vitro and in vivo, making it a potential candidate for cancer therapy.